2,5-dimethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzenesulfonamide

• IUPAC Name: 2,5-dimethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C19H19N3O5S/c1-25-15-7-9-17(26-2)18(12-15)28(23,24)22-14-6-4-5-13(11-14)16-8-10-19(27-3)21-20-16/h4-12,22H,1-3H3
• InChI Key: HZGTYLRCOMEKMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)OC
• Molecular Formula: C19H19N3O5S
• Molecular Weight: 401.4 g/mol

Description

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. Benzenesulfonamides, for example, are known to participate in a variety of chemical reactions.

Scientific Research Applications

Biochemical Evaluation and Inhibition Studies

• Kynurenine 3-Hydroxylase Inhibition : Benzenesulfonamides, including derivatives like 3,4-dimethoxy-N-[4-(3-nitrophenyl)thiazol-2-yl]benzenesulfonamide, have been studied as inhibitors of kynurenine 3-hydroxylase. These compounds showed high affinity in vitro and effectively blocked rat and gerbil kynurenine 3-hydroxylase after oral administration (S. Röver et al., 1997).

Biological Activity Studies

• Non-Radical vs Stable Radical Activity : A study on a similar compound, 4-(3,5-Di-tert-butyl-2-hydroxyphenylamino)-N-(6-methoxypyridazin-3-yl)benzenesulfonamide, explored its biological activity. This compound, a redox non-innocent molecule, was structurally characterized and showed significant biological activity (H. Chatterjee et al., 2022).

Antimicrobial and Antituberculosis Studies

• Antimycobacterial Activity : Novel benzenesulfonamide derivatives, including those with a dimethoxypyrimidin moiety, have been synthesized and shown to exhibit significant activity against Mycobacterium tuberculosis. These compounds, including N-(2, 6-dimethoxypyrimidin-4-yl)-4-(3-(aryl)thioureido) benzenesulfonamides, demonstrated promising antimycobacterial properties (M. Ghorab et al., 2017).

Photodynamic Therapy and Cancer Treatment

• Photosensitizing Properties for Cancer Treatment : Zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, including (E)-4-((5-bromo-2-hydroxy-3-methoxybenzylidene)amino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide, have been synthesized. These compounds have been characterized for their potential in photodynamic therapy, a treatment modality for cancer, due to their high singlet oxygen quantum yield and good fluorescence properties (M. Pişkin et al., 2020).

Neuropharmacology

• Neuropharmacological Applications : Research on N-[3,5-dichloro-2-(methoxy)phenyl]-4-(methoxy)-3-(1-piperazinyl)benzenesulfonamide (SB-399885) indicates its high affinity for human recombinant and native 5-HT(6) receptors. This compound showed potential cognitive enhancing properties in animal models, suggesting its potential application in neurological disorders like Alzheimer's disease and schizophrenia (W. Hirst et al., 2006).

Future Directions

The future directions for research on a compound depend on its potential applications. Benzenesulfonamides have been widely used in medical, industrial, biological, and potential drug industries, suggesting potential future research directions.